2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(2-methylprop-2-enoxy)phenyl]acetamide
• InChI: InChI=1S/C19H21NO3/c1-14(2)13-23-18-7-5-4-6-17(18)20-19(21)12-15-8-10-16(22-3)11-9-15/h4-11H,1,12-13H2,2-3H3,(H,20,21)
• InChI Key: OGWPIPBIZBNJEH-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1NC(=O)CC2=CC=C(C=C2)OC

Description

2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide is not fully understood. However, it is believed to exert its effects by inhibiting the production of prostaglandins, which are involved in inflammation and pain. It may also act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide have been studied in various experimental models. In animal studies, it has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been found to reduce oxidative stress and improve liver function in animal models of liver injury.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide in lab experiments is its synthetic nature, which allows for precise control over its chemical properties. It is also relatively easy to synthesize and purify. However, one of the limitations is the limited understanding of its mechanism of action, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide. One direction is to further investigate its potential applications in medicine, such as its use as a pain reliever or anti-inflammatory agent. Another direction is to explore its potential use as a herbicide or pesticide in agriculture. In environmental science, future research could focus on its ability to degrade pollutants or its potential as a bioremediation agent.
Conclusion:
In conclusion, 2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide is a synthetic compound that has been studied for its potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and mechanism of action.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide involves the reaction of 4-methoxyphenylacetic acid with 2-(2-methylprop-2-en-1-yl)oxyphenylamine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction mixture is then purified using column chromatography or recrystallization to obtain the final product.

Scientific Research Applications

2-(4-methoxyphenyl)-N-{2-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide has been studied for its potential applications in various fields of scientific research. In medicine, it has been investigated for its anti-inflammatory, analgesic, and antipyretic properties. In agriculture, it has been explored for its potential use as a herbicide. In environmental science, it has been studied for its ability to degrade pollutants.